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Compound of Interest

Compound Name: 1,4-Bis(triethoxysilyllbenzene

Cat. No.: B1313312

Technical Guide: Physical Properties of 1,4-
Bis(triethoxysilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Bis(triethoxysilyl)benzene is a key organosilane compound utilized primarily as a
precursor in the synthesis of bridged silsesquioxanes and periodic mesoporous organosilicas
(PMOs). Its rigid phenylene core and reactive triethoxysilyl groups at the para positions allow
for the formation of highly ordered, robust, and functionalizable porous materials. These
materials have significant potential in various applications, including catalysis, chromatography,
and as platforms for drug delivery systems. A thorough understanding of the fundamental
physical properties of 1,4-Bis(triethoxysilyl)benzene is crucial for its handling, processing,
and the successful synthesis of advanced materials. This guide provides an in-depth overview
of its boiling point and density, including detailed experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 1,4-Bis(triethoxysilyl)benzene are foundational to its
application in materials science. The boiling point is a critical parameter for purification via
distillation and for defining the temperature limits of its handling in liquid form. The density is
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essential for mass-to-volume conversions in reaction stoichiometry and for computational
modeling of materials derived from it.

Data Presentation

The quantitative physical properties of 1,4-Bis(triethoxysilyl)benzene are summarized in the

table below.
Physical Property Value Conditions
Boiling Point 130-133 °C[1][2][3][4] at 0.5 mmHg
130-132 °C[5][6] at 0.4 mmHg
Density 1.015 g/mL[1][2][3][4][5] at 25 °C

Experimental Protocols

Accurate determination of the physical properties of 1,4-Bis(triethoxysilyl)benzene requires
precise and standardized experimental methodologies. Below are detailed protocols for
measuring its boiling point and density.

Boiling Point Determination (Reduced Pressure)

Given that 1,4-Bis(triethoxysilyl)benzene has a high boiling point at atmospheric pressure
and may be susceptible to thermal decomposition, its boiling point is typically determined under
reduced pressure. The Thiele tube method is a suitable technique for this purpose on a
laboratory scale.

Apparatus:

e Thiele tube

» High-boiling point heating oil (e.g., silicone oil)
e Thermometer (calibrated)

e Small test tube
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Capillary tube (sealed at one end)
Rubber band or wire for attaching the test tube to the thermometer
Heating source (e.g., Bunsen burner or heating mantle)

Vacuum source and manometer

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of 1,4-
Bis(triethoxysilyl)benzene is placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end downwards.

Assembly: The test tube is attached to the thermometer using a rubber band or wire. The
bulb of the thermometer should be level with the bottom of the test tube.

Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele
tube, ensuring the sample is below the side arm of the tube. The heating oil should cover the
sample.

Pressure Reduction: The Thiele tube is connected to a vacuum source, and the pressure is
reduced to the desired level (e.g., 0.5 mmHg), as measured by a manometer.

Heating: The side arm of the Thiele tube is gently heated. The circulating oil ensures even
heat distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube. This is the point where the vapor pressure of the sample equals the external
pressure.
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e Recording: The temperature and the pressure are recorded.

Density Determination

The density of liquid 1,4-Bis(triethoxysilyl)benzene can be accurately determined using a

pycnometer, a specialized flask that allows for the precise measurement of a fixed volume.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath (set to 25 °C)

Thermometer

Procedure:

» Pycnometer Calibration:

The clean, dry pycnometer is weighed on the analytical balance. This is the mass of the
empty pychometer (m_pyc).

The pycnometer is filled with deionized water and placed in the constant temperature
water bath at 25 °C until it reaches thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark, ensuring no air
bubbles are present.

The outside of the pycnometer is carefully dried, and it is weighed again. This is the mass
of the pycnometer filled with water (m_pyc+water).

The mass of the water is calculated (m_water = m_pyc+water - m_pyc).

The volume of the pycnometer (V_pyc) is determined using the known density of water at
25 °C (p_water = 0.99704 g/mL): V_pyc = m_water / p_water.

e Sample Measurement:
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[e]

The pycnometer is thoroughly dried.

o

The pycnometer is filled with 1,4-Bis(triethoxysilyl)benzene and placed in the constant
temperature water bath at 25 °C until thermal equilibrium is reached.

o

The volume is adjusted to the calibration mark.

[¢]

The outside of the pycnometer is dried, and it is weighed. This is the mass of the
pycnometer filled with the sample (m_pyc+sample).

e Density Calculation:

o The mass of the 1,4-Bis(triethoxysilyl)benzene sample is calculated (m_sample =
m_pyc+sample - m_pyc).

o The density of the sample (p_sample) is calculated using the formula: p_sample =
m_sample / V_pyc.

Synthesis Workflow Visualization

1,4-Bis(triethoxysilyl)benzene is a fundamental building block for Periodic Mesoporous
Organosilicas (PMOs). The synthesis generally involves the hydrolysis and co-condensation of
the organosilane precursor in the presence of a structure-directing agent (surfactant).

Click to download full resolution via product page
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Caption: Workflow for the synthesis of Periodic Mesoporous Organosilica (PMO) from 1,4-
Bis(triethoxysilyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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